![molecular formula C10H5Cl2NO3 B6330382 5-(3,4-Dichloro-phenyl)-oxazole-4-carboxylic acid, 95% CAS No. 1248935-84-3](/img/structure/B6330382.png)
5-(3,4-Dichloro-phenyl)-oxazole-4-carboxylic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3,4-Dichloro-phenyl)-oxazole-4-carboxylic acid is a chemical compound . It is used in the preparation of Pyrazine and Imidazolidine derivatives and their uses to treat viral infections, including hepatitis C .
Physical And Chemical Properties Analysis
The physical and chemical properties of 5-(3,4-Dichloro-phenyl)-oxazole-4-carboxylic acid include a boiling point of 485.6±45.0 °C, a density of 1.543±0.06 g/cm3, and a pKa of 3.17±0.10 .Scientific Research Applications
Antiviral Drug Design
The structural features of 5-(3,4-Dichloro-phenyl)-oxazole-4-carboxylic acid, such as the dichloro-phenyl group, may be beneficial in the design of antiviral drugs. Research can be directed towards the synthesis of novel compounds that can inhibit viral replication or protein function, contributing to the treatment of viral infections .
Analytical Chemistry
In analytical chemistry, 5-(3,4-Dichloro-phenyl)-oxazole-4-carboxylic acid could be used as a precursor for developing new reagents or indicators. Its chemical properties might allow for the detection or quantification of specific ions or molecules in complex mixtures.
Each of these applications represents a unique field of research where 5-(3,4-Dichloro-phenyl)-oxazole-4-carboxylic acid could have significant impact. Further studies are needed to explore these potentials in depth. The information provided here is based on the general properties of oxazole compounds and the specific functional groups present in this compound .
Safety and Hazards
properties
IUPAC Name |
5-(3,4-dichlorophenyl)-1,3-oxazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5Cl2NO3/c11-6-2-1-5(3-7(6)12)9-8(10(14)15)13-4-16-9/h1-4H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACOMHQPJFVGFIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(N=CO2)C(=O)O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,4-Dichloro-phenyl)-oxazole-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.